Cas no 6298-96-0 (1-(4-Methoxyphenyl)ethanamine)

• Product Name: 1-(4-Methoxyphenyl)ethanamine
• CAS No: 6298-96-0
• MF: C₉H₁₃NO
• MW: 151.205622434616
• MDL: MFCD00044523
• CID: 510913
• PubChem ID: 238181
• Update Time: 2025-06-22

1-(4-Methoxyphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)ethanamine
• 1-(4-Methoxyphenyl)ethylamine
• 1-(4-METHOXY-PHENYL)-ETHYLAMINE
• Benzenemethanamine,4-methoxy-a-methyl-
• JTDGKQNNPKXKII-UHFFFAOYSA-N
• 1-(4-methoxyphenyl)ethan-1-amine
• 1-anisylethylamine
• NSC42442
• Oprea1_550150
• Oprea1_619895
• 4-methoxy-1-phenylethylamine
• 1-(p-methoxyphenyl)ethylamine
• 1-(4-Methoxyphenyl)-ethylamine
• p-Methoxy-.alpha.-phenethylamine
• [1-(4-methoxyphenyl)ethyl]amine
• 4-methoxy-alpha-methyl-benzylamine
• 1-(4-metho
• SY020344
• NS00009703
• BBL036328
• SB76544
• 6298-96-0
• P-METHOXY-.ALPHA.-METHYLBENZYLAMINE
• AKOS016040565
• SB76531
• 1-(4-Methoxyphenyl)ethanamine, AldrichCPR
• (+/-)-1-(4-METHOXYPHENYL)ETHYLAMINE
• benzene, 1-(1-aminoethyl)-4-methoxy-
• (S)-(-)-4-Methoxy-.alpha.-methylbenzylamine
• r-(+)-1-(4-methoxyphenyl)ethylamine
• benzenemethanamine, 4-methoxy-alpha-methyl-
• (+/-)-p-Methoxy-alpha-methylbenzylamine
• 4-Methoxy-alpha-methylbenzenemethanamine
• TS-02002
• 6GC7UU4LDV
• SY003775
• SY030476
• EN300-35235
• SB35495
• MFCD00044523
• (+/-)-alpha-(p-Methoxyphenyl)ethylamine
• DTXSID20285599
• STK346724
• Benzylamine, p-methoxy-alpha-methyl-
• SCHEMBL120603
• BCP12189
• (r)-(+)-1-(4-methoxy-phenyl)-ethylamine
• ALBB-001478
• CS-0154100
• NSC-42442
• AKOS000123652
• s-(-)-1-(4-methoxyphenyl)ethylamine
• alpha-Methyl-4-methoxybenzylamine
• DB-017372
• alpha-Methyl-4-methoxybenzenemethanamine

• MDL： MFCD00044523
• Inchi： 1S/C9H13NO/c1-7(10)8-3-5-9(11-2)6-4-8/h3-7H,10H2,1-2H3
• InChI Key： JTDGKQNNPKXKII-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C)N

Computed Properties

• Exact Mass: 151.10000
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.04
• Boiling Point: 240.3℃ at 760 mmHg
• Flash Point: 99.3°C
• Refractive Index: 1.522
• PSA: 35.25000
• LogP: 2.41520

1-(4-Methoxyphenyl)ethanamine Security Information

• Hazard Category Code： 22-34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(4-Methoxyphenyl)ethanamine

Comprehensive Overview of 1-(4-Methoxyphenyl)ethanamine (CAS No. 6298-96-0)

1-(4-Methoxyphenyl)ethanamine, also known by its CAS number 6298-96-0, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of an amine group attached to a 4-methoxyphenyl ring. The presence of the methoxy group imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and fine chemicals.

The chemical formula of 1-(4-Methoxyphenyl)ethanamine is C₉H₁₃NO, and its molecular weight is 151.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic amine odor. Its solubility in water is limited, but it dissolves readily in organic solvents such as ethanol, methanol, and dichloromethane. These physical properties make it suitable for various synthetic processes and analytical techniques.

In recent years, 1-(4-Methoxyphenyl)ethanamine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its role as a precursor in the synthesis of serotonin receptor agonists and antagonists. Serotonin receptors play a crucial role in regulating mood, appetite, and sleep, making them important targets for the treatment of psychiatric disorders such as depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2022 highlighted the use of 1-(4-Methoxyphenyl)ethanamine in the development of novel serotonin receptor ligands. The researchers demonstrated that derivatives of this compound exhibited high affinity and selectivity for specific serotonin receptor subtypes, which could lead to more targeted and effective therapeutic agents. This research underscores the importance of understanding the structural modifications that can enhance the pharmacological properties of 1-(4-Methoxyphenyl)ethanamine.

Beyond its applications in serotonin receptor modulation, 1-(4-Methoxyphenyl)ethanamine has also shown promise in the field of cancer research. A study conducted by a team at the National Cancer Institute explored the potential of this compound as a scaffold for developing anticancer drugs. The researchers found that certain derivatives exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. This finding opens up new avenues for the development of more effective cancer treatments.

The synthetic versatility of 1-(4-Methoxyphenyl)ethanamine has also been leveraged in the development of new materials and coatings. For instance, a recent study published in Advanced Materials reported the use of this compound as a building block for creating self-healing polymers. The unique chemical reactivity of the amine group allows for dynamic covalent bonding, which enables these materials to repair themselves when damaged. This property has significant implications for applications ranging from automotive coatings to biomedical devices.

In addition to its synthetic utility, 1-(4-Methoxyphenyl)ethanamine has been investigated for its potential environmental applications. A study published in Environmental Science & Technology explored the use of this compound as a green solvent alternative to traditional organic solvents. The researchers found that 1-(4-Methoxyphenyl)ethanamine-based solvents exhibited lower toxicity and better biodegradability compared to conventional options, making them more environmentally friendly.

The safety profile of 1-(4-Methoxyphenyl)ethanamine is another important consideration for its widespread use. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation and skin contact due to its amine nature. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe usage in laboratory and industrial settings.

In conclusion, 1-(4-Methoxyphenyl)ethanamine (CAS No. 6298-96-0) is a multifaceted compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and environmental science. Its unique chemical structure and versatile synthetic properties make it an invaluable tool for advancing scientific knowledge and developing innovative solutions across multiple disciplines.